Cas no 1378584-77-0 (3-Fluoro-2-methylpyridine-5-acetonitrile)

3-Fluoro-2-methylpyridine-5-acetonitrile is a fluorinated pyridine derivative with a nitrile functional group, offering versatile reactivity for pharmaceutical and agrochemical applications. The fluorine substitution at the 3-position enhances electron-withdrawing properties, influencing the compound's stability and reactivity in nucleophilic or electrophilic reactions. The methyl group at the 2-position contributes steric and electronic effects, while the acetonitrile moiety provides a handle for further functionalization, such as hydrolysis or reduction. This compound is particularly valuable as an intermediate in the synthesis of bioactive molecules, where its structural features can modulate pharmacokinetic properties. High purity grades ensure consistent performance in synthetic workflows.

3-Fluoro-2-methylpyridine-5-acetonitrile structure

1378584-77-0 structure

Product Name:3-Fluoro-2-methylpyridine-5-acetonitrile

CAS No:1378584-77-0

MF:C₈H₇FN₂

MW:150.152984857559

MDL:MFCD19440442

CID:4906527

Update Time:2025-10-23

3-Fluoro-2-methylpyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

- FC=1C=C(C=NC=1C)CC#N
- 3-Fluoro-2-methylpyridine-5-acetonitrile
- MDL： MFCD19440442
- Inchi： 1S/C8H7FN2/c1-6-8(9)4-7(2-3-10)5-11-6/h4-5H,2H2,1H3
- InChI Key： GNGWACSAICXKCA-UHFFFAOYSA-N
- SMILES： FC1=CC(=CN=C1C)CC#N

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 172
XLogP3: 1
Topological Polar Surface Area: 36.7

3-Fluoro-2-methylpyridine-5-acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029004969-250mg	3-Fluoro-2-methylpyridine-5-acetonitrile	1378584-77-0	95%	250mg	1,019.20 USD	2021-06-08
Alichem	A029004969-500mg	3-Fluoro-2-methylpyridine-5-acetonitrile	1378584-77-0	95%	500mg	1,718.70 USD	2021-06-08
Alichem	A029004969-1g	3-Fluoro-2-methylpyridine-5-acetonitrile	1378584-77-0	95%	1g	2,981.85 USD	2021-06-08
eNovation Chemicals LLC	Y1109961-1g	2-(5-Fluoro-6-methylpyridin-3-yl)acetonitrile	1378584-77-0	95%	1g	$890	2024-05-23
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